Cas no 2228500-52-3 (2,2-difluoro-1-(pyrazin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(pyrazin-2-yl)cyclopropan-1-amine
• CAS No: 2228500-52-3
• MF: C₇H₇F₂N₃
• MW: 171.147387742996
• CID: 6217770
• PubChem ID: 165695150
• Update Time: 2025-10-29

2,2-difluoro-1-(pyrazin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrazin-2-yl)cyclopropan-1-amine
• EN300-1928554
• 2228500-52-3

• Inchi： 1S/C7H7F2N3/c8-7(9)4-6(7,10)5-3-11-1-2-12-5/h1-3H,4,10H2
• InChI Key： AOBRTEIFUONCGF-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NC=CN=1)N)F

Computed Properties

• Exact Mass: 171.06080356g/mol
• Monoisotopic Mass: 171.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-difluoro-1-(pyrazin-2-yl)cyclopropan-1-amine

Introduction to CAS No. 2228500-52-3: 2,2-Difluoro-1-(Pyrazin-2-Yl)Cyclopropan-1-Amine

The compound CAS No. 2228500-52-3, also known as 2,2-difluoro-1-(pyrazin-2-yl)cyclopropan-1-amine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development. The molecule consists of a cyclopropane ring substituted with two fluorine atoms and a pyrazine moiety, which contributes to its distinctive properties.

Recent studies have highlighted the importance of cyclopropane-based compounds in medicinal chemistry, particularly for their ability to modulate biological targets with high precision. The pyrazine ring in this compound adds further complexity to its structure, potentially enhancing its bioactivity. Researchers have explored the synthesis of this compound using advanced methodologies, including transition metal-catalyzed reactions and multi-component assembly techniques.

One of the most notable aspects of CAS No. 2228500-52-3 is its role in drug discovery programs targeting neurodegenerative diseases. The compound has been shown to exhibit selective binding to certain protein receptors, making it a promising candidate for further preclinical testing. Additionally, its fluorinated cyclopropane moiety has been implicated in improving the pharmacokinetic profile of the molecule, enhancing its stability and bioavailability.

The synthesis of CAS No. 2285000547 involves a series of carefully optimized steps to ensure high yield and purity. The integration of fluorination techniques with cyclopropanation strategies has enabled chemists to construct this complex structure efficiently. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives of this compound, which are critical for studying its stereochemical effects on biological systems.

In terms of applications, CAS No. 697749669 has demonstrated potential as a lead compound in the development of novel therapeutics for chronic diseases such as cancer and inflammatory disorders. Its ability to interact with key cellular pathways makes it a valuable tool for researchers exploring disease mechanisms at the molecular level.

Furthermore, the compound's structural versatility has led to its use in materials science applications, particularly in the design of advanced polymers and nanomaterials. The integration of pyrazine-containing structures into polymer frameworks has been shown to enhance mechanical properties and thermal stability, opening new possibilities for industrial applications.

In conclusion, CAS No. 449649736 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique combination of structural features and functional groups positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern science.